N'-[1-(2-furyl)ethylidene]-2,5-dimethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-1-(furan-2-yl)ethylideneamino]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H16N2O5S/c1-10(12-5-4-8-21-12)15-16-22(17,18)14-9-11(19-2)6-7-13(14)20-3/h4-9,16H,1-3H3/b15-10-
• InChI Key: QQTPEWJLALDJHT-GDNBJRDFSA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=C(C=CC(=C1)OC)OC)C2=CC=CO2
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=C(C=CC(=C1)OC)OC)/C2=CC=CO2
• Molecular Formula: C14H16N2O5S
• Molecular Weight: 324.35 g/mol

Description

N-[1-(2-furyl)ethylidene]-2,5-dimethoxybenzenesulfonohydrazide, commonly known as FEBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FEBT has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of FEBT is not fully understood. However, it has been reported to exhibit its biological activities through the induction of apoptosis, cell cycle arrest, and inhibition of cell proliferation. FEBT has been reported to target various molecular pathways, including the MAPK/ERK signaling pathway, the PI3K/Akt/mTOR signaling pathway, and the NF-κB signaling pathway.
Biochemical and Physiological Effects:
FEBT has been reported to exhibit various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of angiogenesis, and the modulation of immune responses. FEBT has been reported to induce oxidative stress in cancer cells, leading to their apoptosis. It has also been reported to inhibit angiogenesis, the process of new blood vessel formation, which is crucial for tumor growth and metastasis. Additionally, FEBT has been reported to modulate immune responses, leading to the activation of immune cells and the suppression of inflammatory responses.

Advantages and Limitations for Lab Experiments

FEBT has several advantages for lab experiments, including its high solubility in various solvents, its stability under different conditions, and its low toxicity. However, FEBT has some limitations, including its sensitivity to light and air, which can lead to its degradation over time. Additionally, FEBT can exhibit batch-to-batch variability, making it challenging to reproduce results.

Future Directions

There are several future directions for the research on FEBT. One possible direction is the development of new derivatives of FEBT with improved biological activities. Another direction is the investigation of the potential applications of FEBT in other fields, such as environmental science and nanotechnology. Furthermore, the elucidation of the mechanism of action of FEBT and its molecular targets can provide valuable insights into its biological activities. Finally, the development of new methods for the synthesis of FEBT can lead to the production of high-quality FEBT with improved yields and purity.
Conclusion:
In conclusion, FEBT is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FEBT has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied. FEBT has shown promising results in medicinal chemistry, materials science, and analytical chemistry, and there are several future directions for its research. Overall, FEBT is a versatile compound with significant potential for various applications in scientific research.

Scientific Research Applications

FEBT has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, FEBT has been evaluated for its anticancer, antifungal, and antibacterial activities. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. FEBT has also been reported to inhibit the growth of fungi and bacteria, making it a potential candidate for the development of new antimicrobial agents.
In materials science, FEBT has been studied for its potential applications as a corrosion inhibitor and as a dye for textile materials. FEBT has been reported to exhibit excellent corrosion inhibition properties for mild steel in acidic solutions. It has also been used as a dye for silk and wool fabrics, exhibiting good color fastness and wash fastness properties.
In analytical chemistry, FEBT has been used as a reagent for the determination of various metal ions, including copper, cobalt, and nickel. FEBT forms colored complexes with these metal ions, allowing for their sensitive and selective determination in complex matrices.